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Compound of Interest

Compound Name: 4-Benzoylpiperidine hydrochloride

Cat. No.: B014217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of 4-Benzoylpiperidine hydrochloride. Adherence to these guidelines is crucial to

ensure personnel safety and environmental protection in a laboratory setting. This compound is

toxic if swallowed and can cause skin, eye, and respiratory irritation.

Section 1: Chemical and Physical Properties
A summary of the key quantitative data for 4-Benzoylpiperidine hydrochloride is presented in

the table below. It is important to note the significant discrepancy in the reported melting points

from different sources, which may be attributable to different polymorphic forms or

measurement conditions.
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Property Value Source(s)

CAS Number 25519-80-6 [1]

Molecular Formula C12H16ClNO [1]

Molecular Weight 225.71 g/mol [1]

Appearance Off-white crystalline powder [2][3]

Melting Point 95-97°C or 226-227°C [3][4]

Solubility
Slightly soluble in methanol

and water
[3]

Section 2: Hazard Identification and Safety
Precautions
4-Benzoylpiperidine hydrochloride is classified as a hazardous substance. The primary

hazards are:

Acute oral toxicity: Toxic if swallowed[5][6].

Skin irritation: Causes skin irritation[6][7].

Eye irritation: Causes serious eye irritation[6][7].

Respiratory irritation: May cause respiratory irritation[6][7].

Personal Protective Equipment (PPE)
To minimize exposure, the following PPE must be worn when handling 4-Benzoylpiperidine
hydrochloride:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Double-gloving is

recommended[8].

Eye Protection: Chemical safety goggles or a face shield must be worn[8][9].
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Lab Coat: A dedicated lab coat should be worn to prevent contamination of personal

clothing[8].

Respiratory Protection: If there is a risk of dust or aerosol formation, a respirator should be

used[8].

Engineering Controls
Work with 4-Benzoylpiperidine hydrochloride should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure[5].

Section 3: Experimental Protocols - Safe Handling
General Handling

Avoid contact with skin, eyes, and clothing[10].

Do not breathe dust or aerosols.

Wash hands thoroughly after handling the substance[5][9].

Do not eat, drink, or smoke in areas where the chemical is handled or stored[5][9].

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

place[11].

Spill Response Protocol
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains[9].

Absorb: For small spills, use an inert absorbent material to soak up the substance.
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Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal[10].

Decontaminate: Clean the spill area thoroughly with an appropriate solvent.

Report: Report the incident to the laboratory supervisor or environmental health and safety

(EHS) department.

Section 4: First Aid Measures
In case of exposure, follow these first aid guidelines and seek immediate medical attention.

Show the Safety Data Sheet (SDS) to the attending physician[5].

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration[5][12].

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing[5][9].

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes[5][9].

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison

center or doctor[5][7].

Section 5: Disposal Protocol
4-Benzoylpiperidine hydrochloride is a halogenated organic compound and must be

disposed of as hazardous waste. Do not dispose of it down the drain or in general trash[8][13].

Waste Identification and Segregation:

Collect all waste containing 4-Benzoylpiperidine hydrochloride in a dedicated, clearly

labeled hazardous waste container[5].

Label the container with "Hazardous Waste," the full chemical name "4-
Benzoylpiperidine hydrochloride," and appropriate hazard symbols (e.g., toxic)[1][8].
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Segregate this halogenated waste from non-halogenated waste streams to prevent cross-

contamination and reduce disposal costs[1][10][11].

Containerization:

Use a chemically compatible and sealable container for waste collection[1][5].

Ensure the container is in good condition and the lid is securely fastened to prevent leaks

or spills[1].

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area[5][11].

Keep it away from incompatible materials[5].

Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed hazardous waste disposal

contractor[5][8]. This type of waste typically requires high-temperature incineration[8][10].

Follow all local, state, and federal regulations for hazardous waste disposal[5].

Section 6: Workflow Diagrams
The following diagrams illustrate the key workflows for the safe handling and disposal of 4-
Benzoylpiperidine hydrochloride.
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Benzoylpiperidine hydrochloride.
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Caption: Step-by-step protocol for the safe disposal of 4-Benzoylpiperidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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